Cas no 2172473-64-0 (4-amino-5-(3-amino-4-methylphenyl)-1-ethylpyrrolidin-2-one)

• Product Name: 4-amino-5-(3-amino-4-methylphenyl)-1-ethylpyrrolidin-2-one
• CAS No: 2172473-64-0
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 6605999
• PubChem ID: 165601970
• Update Time: 2025-05-25

4-amino-5-(3-amino-4-methylphenyl)-1-ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-amino-4-methylphenyl)-1-ethylpyrrolidin-2-one
• 2172473-64-0
• EN300-1636151

• Inchi： 1S/C13H19N3O/c1-3-16-12(17)7-11(15)13(16)9-5-4-8(2)10(14)6-9/h4-6,11,13H,3,7,14-15H2,1-2H3
• InChI Key： SUBQUDOZOCHYIJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2C=CC(C)=C(C=2)N)N1CC)N

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-amino-5-(3-amino-4-methylphenyl)-1-ethylpyrrolidin-2-one

4-Amino-5-(3-Amino-4-Methylphenyl)-1-Ethylpyrrolidin-2-One: A Comprehensive Overview

4-Amino-5-(3-Amino-4-Methylphenyl)-1-Ethylpyrrolidin-2-One, also known by its CAS number 2172473-64-0, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyrrolidinone derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility. The molecule features a pyrrolidinone ring with substituents at positions 1, 2, 4, and 5, including amino groups and an ethyl substituent. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of 4-Amino-5-(3-Amino-4-Methylphenyl)-1-Ethylpyrrolidin-2-One involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient pathways for constructing such complex molecules. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process. These methods not only improve the overall efficiency but also reduce the environmental footprint of chemical manufacturing.

The structural complexity of this compound makes it an attractive candidate for drug discovery programs. The presence of multiple amino groups provides opportunities for hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes or receptors. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutics targeting neurodegenerative diseases, cancer, and infectious agents. For instance, investigations into its ability to inhibit key enzymes involved in amyloid-beta production have shown promising results, suggesting its role in combating Alzheimer's disease.

In addition to its biomedical applications, 4-Amino-5-(3-Amino-4-Methylphenyl)-1-Ethylpyrrolidin-2-One has also found utility in materials science. Its rigid structure and functional groups make it suitable for use as a building block in the synthesis of advanced polymers and hybrid materials. Researchers have reported its incorporation into self-healing polymers, where it serves as a crosslinking agent that enhances the material's mechanical properties and durability under stress.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its three-dimensional structure and dynamic behavior in solution. These studies have revealed that the compound exhibits conformational flexibility, which may play a role in its binding affinity to specific biological targets.

Moreover, computational chemistry has emerged as a powerful tool for predicting the behavior of 4-Amino-5-(3-Amino-4-Methylphenyl)-1-Ethylpyrrolidin-2-One in various chemical environments. Quantum mechanical calculations have been employed to study its electronic structure and reactivity, providing valuable information for optimizing synthetic routes and predicting biological activity. This interdisciplinary approach has significantly accelerated the pace of research on this compound.

In terms of pharmacokinetics, recent studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. These investigations are crucial for determining its suitability as a drug candidate. Results indicate that while the compound demonstrates good bioavailability, further optimization may be required to enhance its metabolic stability and reduce potential toxicity.

The development of analytical methods for the characterization and quantification of 4-Amino-5-(3-Amino-4-Methylphenyl)-1-Ethylpyrrolidin-2-One has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been optimized to ensure accurate detection and quantification at trace levels. These advancements are essential for quality control during manufacturing processes and for conducting rigorous preclinical studies.

In conclusion, 4-Amino-5-(3-Amino-4-Methylphenyl)-1-Ethylpyrrolidin-2-One, with CAS number 2172473-64-, represents a versatile molecule with broad applications across multiple disciplines. Its unique chemical structure lends itself to innovative uses in drug discovery, materials science, and biotechnology. As research continues to uncover new insights into its properties and potential applications, this compound is poised to make significant contributions to both academic and industrial advancements.